Cas no 2407717-17-1 (Schembl21610484)

Upleganan (spr206), a polymyxin analog, is an important class of antibiotics that can be used to study bacterial infections caused by multidrug-resistant gram-negative pathogens The MIC of upleganan against Pseudomonas aeruginosa PA14 and Acinetobacter baumannii nctc13301 was 0.125 mg / L
Schembl21610484 structure
Schembl21610484 structure
Schembl21610484
2407717-17-1
C52H82ClN15O12
1144.75379037857
5052616

Schembl21610484 Properties

Names and Identifiers

    • SPR206
    • Schembl21610484
    • VAZVBVUQVUHPMS-DFEDBOKMSA-N
    • 1S/C52H82ClN15O12/c1-27(2)21-38-48(76)62-34(13-17-54)44(72)61-36(15-19-56)47(75)68-42(28(3)69)51(79)59-20-16-37(46(74)60-35(14-18-55)45(73)65-39(49(77)64-38)22-30-9-6-5-7-10-30)63-50(78)40(26-58)66-52(80)43(29(4)70)67-41(71)24-32(25-57)31-11-8-12-33(53)23-31/h5-12,23,27-29,32,34-40,42-43,69-70H,13-22,24-26,54-58H2,1-4H3,(H,59,79)(H,60,74)(H,61,72)(H,62,76)(H,63,78)(H,64,77)(H,65,73)(H,66,80)(H,67,71)(H,68,75)/t28-,29-,32-,34+,35+,36+,37+,38+,39-,40+,42+,43+/m1/s1
    • ClC1=CC=CC(=C1)[C@@H](CN)CC(N[C@H](C(N[C@@H](CN)C(N[C@@H]1C(N[C@H](C(N[C@H](CC2C=CC=CC=2)C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC1)=O)[C@@H](C)O)=O)CCN)=O)CCN)=O)CC(C)C)=O)=O)CCN)=O)=O)=O)[C@@H](C)O)=O

Computed Properties

  • 17
  • 17
  • 22
  • 80
  • 2060
  • -3
  • 462

Schembl21610484 Synthesis

Synthetic Circuit 1

2411845-87-7 2411845-87-7
64-19-7 64-19-7
2407717-17-1 2407717-17-1
2407717-18-2 2407717-18-2
64-19-7 64-19-7
64-19-7 64-19-7
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Solvents: Dichloromethane ;  5 h, rt
1.2 Solvents: Water
Reference
Design of Next Generation Polymyxins with Lower Toxicity: The Discovery of SPR206
Brown, Pamela ; Abbott, Elizabeth; Abdulle, Omar; Boakes, Steven; Coleman, Scott; et al, ACS Infectious Diseases, 2019, 5(10), 1645-1656

Schembl21610484 Preparation Products

Schembl21610484 Suppliers

Hangzhou Taijia Biotech Co.,Ltd
Audited Supplier Audited Supplier
(CAS:2407717-17-1)
LAI JING LI
13336049365
3007955256@qq.com

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